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Compound of Interest

Compound Name:
2-Methoxyphenyl 4-

methylbenzenesulfonate

Cat. No.: B186188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methoxyphenyl 4-
methylbenzenesulfonate, a chemical compound of interest in organic synthesis and

potentially in medicinal chemistry. This document consolidates available data on its chemical

properties, synthesis, and potential applications, adhering to rigorous standards of data

presentation and experimental detail.

Chemical Identity and Properties
The formal International Union of Pure and Applied Chemistry (IUPAC) name for the compound

is (2-methoxyphenyl) 4-methylbenzenesulfonate. It is also commonly known as 2-

methoxyphenyl tosylate or guaiacyl tosylate.

Table 1: Physicochemical Properties of 2-Methoxyphenyl 4-methylbenzenesulfonate
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Property Value Source

CAS Number 4416-67-5 ChemicalBook

Molecular Formula C₁₄H₁₄O₄S Calculated

Molecular Weight 278.33 g/mol Calculated

Melting Point 85-86 °C ECHEMI[1]

Boiling Point Data not available N/A

Solubility Data not available N/A

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-methoxyphenyl 4-
methylbenzenesulfonate is not widely published, a standard and reliable method can be

inferred from the synthesis of analogous sulfonate esters. The most common approach is the

esterification of a phenol with a sulfonyl chloride in the presence of a base.

Proposed Synthetic Pathway
The synthesis of 2-methoxyphenyl 4-methylbenzenesulfonate can be achieved by the

reaction of guaiacol (2-methoxyphenol) with p-toluenesulfonyl chloride (tosyl chloride) in the

presence of a suitable base, such as pyridine or triethylamine, to neutralize the hydrochloric

acid byproduct.

Guaiacol
(2-Methoxyphenol)

+p-Toluenesulfonyl Chloride

Base
(e.g., Pyridine)

2-Methoxyphenyl
4-methylbenzenesulfonate

Base-HCl salt
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Caption: Proposed synthesis of 2-methoxyphenyl 4-methylbenzenesulfonate.

General Experimental Protocol
The following is a generalized experimental protocol based on the synthesis of similar sulfonate

esters[2]:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve guaiacol (1.0 equivalent) in a suitable

anhydrous solvent (e.g., dichloromethane, pyridine, or toluene).

Addition of Base: Add a suitable base (1.1 to 1.5 equivalents), such as pyridine or

triethylamine. If using a non-basic solvent, add the base to the reaction mixture.

Addition of Tosyl Chloride: Cool the mixture in an ice bath (0 °C). Slowly add a solution of p-

toluenesulfonyl chloride (1.0 to 1.2 equivalents) in the same solvent.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with water or a dilute acid solution (e.g., 1 M

HCl) to neutralize any remaining base.

Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl

acetate).

Purification: Combine the organic layers, wash with brine, dry over an anhydrous drying

agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude

product can be purified by recrystallization or column chromatography.

Applications in Drug Development and Medicinal
Chemistry
A comprehensive search of scientific literature and chemical databases did not yield specific

examples of 2-methoxyphenyl 4-methylbenzenesulfonate being used as a key intermediate
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in the synthesis of a marketed drug or as a compound with demonstrated biological activity.

However, the tosylate group is a well-known and excellent leaving group in nucleophilic

substitution reactions. Therefore, 2-methoxyphenyl 4-methylbenzenesulfonate can be

considered a useful synthetic intermediate for introducing the 2-methoxyphenyl moiety into a

target molecule. This is a common strategy in medicinal chemistry for structure-activity

relationship (SAR) studies.

Potential as a Synthetic Intermediate
The logical application of this compound is as a precursor for the synthesis of various

derivatives containing the 2-methoxyphenyl group.
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Caption: General synthetic utility of 2-methoxyphenyl 4-methylbenzenesulfonate.

Biological Activity and Signaling Pathways
There is currently no publicly available data on the biological activity or the specific signaling

pathways modulated by 2-methoxyphenyl 4-methylbenzenesulfonate. While related

compounds containing the 2-methoxyphenyl or benzenesulfonate moieties have been

investigated for various biological activities, no direct studies on the title compound have been

found. Researchers are encouraged to perform their own biological evaluations to explore the

potential of this compound.

Conclusion
2-Methoxyphenyl 4-methylbenzenesulfonate is a readily synthesizable organic compound

with potential as a synthetic intermediate in medicinal chemistry and drug discovery. While its
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direct biological applications are yet to be explored, its chemical properties make it a valuable

tool for the introduction of the 2-methoxyphenyl group in the design of new molecular entities.

Further research is warranted to elucidate its potential pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of (R)-2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl 4-
Methylbenzenesulfonate | Scientific.Net [scientific.net]

2. Synthesis routes of 2-Methoxyethyl 4-methylbenzenesulfonate [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxyphenyl 4-
methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186188#iupac-name-for-2-methoxyphenyl-4-
methylbenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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